Cas no 1353974-32-9 (2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol)

2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol is a synthetic organic compound featuring a piperidine core substituted with benzyl and methylaminoethanol functional groups. This structure imparts potential utility as an intermediate in pharmaceutical and fine chemical synthesis, particularly in the development of bioactive molecules. The presence of both tertiary amine and hydroxyl groups enhances its reactivity, enabling further derivatization for applications in medicinal chemistry. Its benzyl-piperidine moiety may contribute to binding affinity in receptor-targeted compounds. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for research applications. Suitable for exploratory studies in drug discovery and chemical biology.
2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol structure
1353974-32-9 structure
Product Name:2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol
CAS No:1353974-32-9
MF:C16H26N2O
MW:262.390444278717
CID:2156313
Update Time:2025-05-24

2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol
    • 2-(((1-Benzylpiperidin-2-yl)methyl)(methyl)amino)ethanol
    • AM93928
    • 2-[(1-benzylpiperidin-2-ylmethyl)methylamino]ethanol
    • Inchi: 1S/C16H26N2O/c1-17(11-12-19)14-16-9-5-6-10-18(16)13-15-7-3-2-4-8-15/h2-4,7-8,16,19H,5-6,9-14H2,1H3
    • InChI Key: RYMBPHJMERKSMS-UHFFFAOYSA-N
    • SMILES: OCCN(C)CC1CCCCN1CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Topological Polar Surface Area: 26.7

2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
081826-500mg
2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol
1353974-32-9
500mg
£602.00 2022-03-01
Chemenu
CM497389-1g
2-(((1-Benzylpiperidin-2-yl)methyl)(methyl)amino)ethanol
1353974-32-9 97%
1g
$1197 2022-09-03

Additional information on 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol

Comprehensive Overview of 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol (CAS No. 1353974-32-9)

2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol (CAS No. 1353974-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine core modified with a benzyl group and an ethanolamine side chain. Its molecular structure makes it a promising candidate for applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and neurotransmitter modulators.

The compound's CAS number 1353974-32-9 serves as a unique identifier in chemical databases, ensuring precise tracking in research and industrial applications. Researchers are increasingly exploring its potential as a building block for synthesizing more complex molecules, especially in the field of medicinal chemistry. The presence of both amine and alcohol functional groups in its structure allows for versatile reactivity, enabling modifications to enhance its pharmacological properties.

In recent years, the demand for piperidine derivatives like 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol has surged, driven by their role in designing new therapeutic agents. This compound's ability to interact with biological receptors has made it a subject of interest for studies targeting neurological disorders and cognitive enhancement. Its structural similarity to known neuroactive compounds further underscores its potential in drug development pipelines.

From a synthetic chemistry perspective, the compound's benzyl-piperidine moiety offers a robust scaffold for further functionalization. This feature aligns with current trends in fragment-based drug design, where smaller molecules are used to construct larger, more effective drugs. The ethanolamine segment also contributes to its solubility and bioavailability, critical factors in pharmacokinetic optimization.

Environmental and safety considerations are paramount when handling 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under various conditions has been documented, making it suitable for long-term storage and large-scale synthesis.

The growing interest in CAS 1353974-32-9 is reflected in its inclusion in numerous scientific publications and patent applications. Its potential as a precursor for bioactive molecules has positioned it as a valuable asset in high-throughput screening programs. As research continues, this compound may play a pivotal role in addressing unmet medical needs, particularly in the realm of neurological health.

For researchers seeking reliable sources of 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol, verifying the CAS registry number is essential to ensure purity and authenticity. Reputable suppliers often provide detailed analytical data, including NMR spectra and HPLC chromatograms, to confirm the compound's identity. This level of transparency is critical for quality assurance in both academic and industrial settings.

In conclusion, 2-[(1-Benzyl-piperidin-2-ylmethyl)-methyl-amino]-ethanol (CAS No. 1353974-32-9) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its multifaceted applications, from drug discovery to material science, highlight its versatility. As the scientific community delves deeper into its properties, this compound is poised to make significant contributions to advancing human health and scientific knowledge.

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